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Compound of Interest

Compound Name: Indium tin pentachloride

Cat. No.: B15177337 Get Quote

Note to the Reader: The request specified "indium tin pentachloride" as a catalyst. However,

a thorough review of the scientific literature does not indicate the use of a distinct compound

with this name as a catalyst in organic reactions. The search results primarily highlight the

catalytic applications of indium trichloride (InCl₃) and tin(II) chloride (SnCl₂) individually, or their

use in the synthesis of materials like indium tin oxide (ITO). This document will therefore focus

on the catalytic applications of these two well-established Lewis acids in organic synthesis.

Application Notes
Indium(III) chloride (InCl₃) and tin(II) chloride (SnCl₂) have emerged as highly effective and

versatile Lewis acid catalysts for a wide array of organic transformations. Their utility in modern

organic synthesis stems from their stability, relatively low toxicity, and ability to catalyze

reactions under mild conditions.

Indium(III) Chloride (InCl₃):

Indium trichloride is a mild Lewis acid that is notably water-stable, allowing for its use in

aqueous media, which aligns with the principles of green chemistry.[1][2] Its catalytic activity is

attributed to its ability to coordinate with various functional groups, thereby activating

substrates for nucleophilic attack.[2] Key applications of InCl₃ include:

Heterocycle Synthesis: InCl₃ is extensively used in the synthesis of a broad spectrum of

oxygen and nitrogen-containing heterocycles, which are prevalent scaffolds in

pharmaceuticals and natural products.[1]
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Friedel-Crafts Reactions: It effectively catalyzes Friedel-Crafts alkylations and acylations,

fundamental reactions for forming carbon-carbon bonds with aromatic rings.[3][4]

Mukaiyama Aldol Reactions: InCl₃ promotes the aldol reaction between silyl enol ethers and

aldehydes, even in aqueous environments.[5]

Multi-component Reactions: Its ability to activate multiple substrates makes it an excellent

catalyst for one-pot multi-component reactions, enhancing synthetic efficiency.[2]

Baeyer-Villiger Oxidation: In the presence of N-hydroxyphthalimide, InCl₃ can catalyze the

Baeyer-Villiger oxidation of ketones using molecular oxygen.[1]

Tin(II) Chloride (SnCl₂):

Tin(II) chloride, often in its dihydrate form (SnCl₂·2H₂O), is another valuable Lewis acid

catalyst. It is particularly recognized for its role in esterification and amidation reactions.[6] Its

advantages include high catalytic activity, stability, and low cost.[7][8] Notable applications

include:

Esterification and Transesterification: SnCl₂ is a highly efficient catalyst for the esterification

of carboxylic acids with alcohols and for transesterification reactions, which are crucial in

biodiesel production.[9][10][11]

Amidation: It facilitates the direct synthesis of amides from tert-butyl esters and amines

under mild conditions.[6]

Mannich Reaction: Tin chlorides, including SnCl₄, can catalyze the one-pot Mannich reaction

to produce β-amino ketones.[8]

Baeyer-Villiger Oxidation: Similar to InCl₃, tin-based catalysts are also employed in Baeyer-

Villiger oxidations.[8]

Reactions with Diols: SnCl₂ has been shown to catalyze the reaction of

diazodiphenylmethane with vicinal diols.[12]

Quantitative Data Summary
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The following tables summarize quantitative data for representative reactions catalyzed by

indium trichloride and tin(II) chloride.

Table 1: Indium Trichloride Catalyzed Reactions

Reactio
n Type

Substra
tes

Catalyst
Loading
(mol%)

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Friedel-

Crafts

Alkylation

N-Aryl

Allyl

Chloride

Not

Specified

Not

Specified

Not

Specified

Not

Specified
Good [3]

Synthesi

s of

Substitut

ed Pyran

1,3-

Dicarbon

yl, α,β-

Unsatura

ted

Aldehyde

Not

Specified

Acetonitri

le
Reflux

Not

Specified
Moderate [1]

Baeyer-

Villiger

Oxidation

Cyclohex

anone/Cy

clohexan

ol

Mixture

Catalytic

amount

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[1]

Intramole

cular

Hydroami

dation

Alkyne
Not

Specified

Not

Specified

Not

Specified

Not

Specified
Good [1]

Table 2: Tin(II) Chloride Catalyzed Reactions
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Reactio
n Type

Substra
tes

Catalyst
Loading
(mol%)

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Esterifica

tion

Benzoic

Acid,

Propanol

5-10 Dioxane 100 20-40 51-80 [11]

Esterifica

tion

Cinnamic

Acid,

Propanol

Not

Specified

Not

Specified
100 20

Not

Specified
[11]

Direct

Esterifica

tion

tert-Butyl

Esters,

Alcohols

Not

Specified
DCE Mild

Not

Specified
High [6]

Direct

Amidatio

n

tert-Butyl

Esters,

Amines

Not

Specified
DCE Mild

Not

Specified
High [6]

Experimental Protocols
Protocol 1: General Procedure for SnCl₂-Catalyzed Esterification of Carboxylic Acids with

Alcohols[11]

Reactant Mixture: In a 5-mL screw-capped vial, place the carboxylic acid (2 mmol), the

alcohol (2 mL), and tin(II) chloride (0.2-1 mmol, 10-50 mol%).

Reaction: Tightly cap the vial and heat the reaction mixture at 100 °C for 20-40 hours.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Isolation: Remove the excess alcohol under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., ethyl acetate/hexane) to afford the pure ester.

Protocol 2: General Procedure for InCl₃-Catalyzed Friedel-Crafts Allylic Alkylation (Conceptual,

based on[3])
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Reactant Mixture: To a solution of the N-aryl tethered allyl chloride in a suitable dry solvent

(e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), add a catalytic

amount of indium(III) chloride.

Reaction: Stir the reaction mixture at the appropriate temperature (which may range from

room temperature to reflux) and monitor the progress of the reaction by thin-layer

chromatography (TLC).

Quenching: Upon completion, quench the reaction by the slow addition of a saturated

aqueous solution of sodium bicarbonate or water.

Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl

acetate).

Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent

(e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude product by column chromatography on silica gel to

yield the desired 1,2,3,4-tetrahydroquinoline.
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Caption: General workflow for SnCl₂-catalyzed esterification.
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Caption: Logical steps in a Lewis acid-catalyzed Friedel-Crafts reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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